Cas no 143798-72-5 (4-(chloromethyl)-1-benzothiophene)

• Product Name: 4-(chloromethyl)-1-benzothiophene
• CAS No: 143798-72-5
• MF: C₉H₇ClS
• MW: 182.669880151749
• CID: 2846328
• PubChem ID: 73012678
• Update Time: 2025-06-13

4-(chloromethyl)-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-benzothiophene
• EN300-6222251
• 4-(Chloromethyl)benzo[b]thiophene
• 143798-72-5
• CS-0446604

• Inchi： 1S/C9H7ClS/c10-6-7-2-1-3-9-8(7)4-5-11-9/h1-5H,6H2
• InChI Key： PPXADDXUFFUHEJ-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC2=C1C=CS2

Computed Properties

• Exact Mass: 181.9956991Da
• Monoisotopic Mass: 181.9956991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.2Ų

Additional information on 4-(chloromethyl)-1-benzothiophene

Recent Advances in the Application of 4-(Chloromethyl)-1-benzothiophene (CAS: 143798-72-5) in Chemical Biology and Pharmaceutical Research

The compound 4-(chloromethyl)-1-benzothiophene (CAS: 143798-72-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This heterocyclic scaffold serves as a crucial building block for the development of novel therapeutic agents, particularly in the areas of oncology, neurology, and infectious diseases. Recent studies have demonstrated its utility in creating potent kinase inhibitors, antimicrobial agents, and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 4-(chloromethyl)-1-benzothiophene as a precursor for developing selective JAK2 inhibitors. The research team successfully modified the chloromethyl group to introduce various pharmacophores, resulting in compounds with improved selectivity profiles against JAK family kinases. Molecular docking studies revealed that the benzothiophene core provides optimal interactions with the ATP-binding pocket of JAK2, while the chloromethyl group serves as an ideal handle for further structural diversification.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported novel derivatives of 4-(chloromethyl)-1-benzothiophene exhibiting potent activity against drug-resistant Staphylococcus aureus strains. The researchers utilized the reactive chloromethyl group to conjugate various amine-containing fragments, creating a library of compounds with enhanced membrane permeability. Several analogs demonstrated minimum inhibitory concentrations (MICs) below 1 μg/mL against MRSA, with favorable cytotoxicity profiles in mammalian cell lines.

The compound's utility extends to neurodegenerative disease research, as evidenced by a 2024 study in ACS Chemical Neuroscience. Scientists developed a series of 4-(chloromethyl)-1-benzothiophene-derived small molecules targeting α-synuclein aggregation. Through systematic modification of the chloromethyl position, they identified compounds capable of reducing fibril formation by up to 80% in cellular models of Parkinson's disease. The optimal derivative showed excellent blood-brain barrier penetration in rodent models, making it a promising lead for further development.

Recent synthetic methodology developments have also expanded the applications of 143798-72-5. A 2023 Nature Communications paper described a novel palladium-catalyzed cross-coupling reaction that enables direct functionalization of the benzothiophene core at multiple positions. This breakthrough allows for more efficient diversification of the scaffold, significantly reducing the number of synthetic steps required to access complex derivatives. The authors demonstrated the method's utility by preparing a 48-member library of structurally diverse analogs in just three steps from the parent compound.

From a safety and pharmacokinetic perspective, recent ADMET studies published in Drug Metabolism and Disposition (2024) have provided valuable insights into the metabolic fate of 4-(chloromethyl)-1-benzothiophene derivatives. The research identified cytochrome P450 3A4 as the primary enzyme responsible for metabolism of these compounds, with glutathione conjugation being the major detoxification pathway. These findings are guiding the design of next-generation analogs with improved metabolic stability and reduced potential for drug-drug interactions.

Looking forward, the unique chemical properties of 4-(chloromethyl)-1-benzothiophene continue to inspire innovative applications in drug discovery. Current research efforts are exploring its use in PROTAC design, where the chloromethyl group serves as an attachment point for E3 ligase ligands. Additionally, several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines, targeting indications ranging from inflammatory diseases to rare genetic disorders. The compound's versatility and proven track record in yielding bioactive molecules ensure its ongoing importance in medicinal chemistry research.